Cas no 2028208-85-5 (2-(pent-4-yn-1-yl)thiolane-2-carbaldehyde)

• Product Name: 2-(pent-4-yn-1-yl)thiolane-2-carbaldehyde
• CAS No: 2028208-85-5
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 6587095
• PubChem ID: 165601271
• Update Time: 2025-10-24

2-(pent-4-yn-1-yl)thiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(pent-4-yn-1-yl)thiolane-2-carbaldehyde
• 2028208-85-5
• EN300-1623120

• Inchi： 1S/C10H14OS/c1-2-3-4-6-10(9-11)7-5-8-12-10/h1,9H,3-8H2
• InChI Key： SPJLSLMKHXOIID-UHFFFAOYSA-N
• SMILES： S1CCCC1(C=O)CCCC#C

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(pent-4-yn-1-yl)thiolane-2-carbaldehyde

Compound 2-(pent-4-yn-1-yl)thiolane-2-carbaldehyde (CAS No: 2028208-85-5)

The compound 2-(pent-4-yn-1-yl)thiolane-2-carbaldehyde, with CAS number 2028208-85-5, is an organic compound characterized by its unique structure and potential applications in various fields of chemistry and materials science. This compound belongs to the class of thiolane derivatives, which are cyclic ethers with a sulfur atom in the ring. The presence of the aldehyde group (-CHO) and the pentynyl group (-C≡CCH₂CH₂-) introduces interesting chemical properties, making it a subject of interest for researchers and industry professionals alike.

Thiolane derivatives have been extensively studied due to their versatility in organic synthesis and their ability to participate in various reactions such as nucleophilic additions, cyclopropanations, and conjugate additions. The aldehyde group in 2-(pent-4-yn-1-yl)thiolane-2-carbaldehyde adds another layer of reactivity, enabling it to undergo reactions typical of carbonyl compounds. Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules and advanced materials.

One of the most notable aspects of 2-(pent-4-yne thiolane carbaldehyde is its role in click chemistry. The alkynyl group present in the molecule can undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC), a reaction that has revolutionized the field of organic synthesis by enabling rapid and efficient construction of complex molecules. This property makes it a valuable building block in drug discovery and materials science.

Recent research has also explored the use of this compound in the development of stimuli-responsive materials. The combination of the thiolane ring's flexibility and the aldehyde group's reactivity allows for the creation of materials that can respond to external stimuli such as light, temperature, or pH changes. These materials have potential applications in sensors, drug delivery systems, and adaptive coatings.

In terms of synthesis, 2-(pent4yn1yl)thiolane carbaldehyde can be prepared through various routes, including ring-opening reactions of thiiranes or through oxidative coupling reactions. The choice of synthesis method depends on the starting materials available and the desired scale of production. Researchers have also investigated green chemistry approaches to synthesize this compound, aiming to reduce environmental impact and improve sustainability.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 166 g/mol, with a boiling point around 130°C under standard conditions. The presence of the triple bond introduces some rigidity into the molecule, while the thiolane ring provides flexibility. These properties make it suitable for use in both solution-phase and solid-state applications.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These methods allow for precise determination of its structure and purity, which is crucial for its use in research and industrial applications.

In conclusion, 2-(pent4yn1yl)thiolane carbaldehyde (CAS No: 2028208855) is a versatile compound with a wide range of potential applications in organic synthesis, materials science, and drug discovery. Its unique combination of functional groups makes it a valuable tool for researchers seeking to develop innovative solutions across various disciplines.